1-[(4-Bromophenyl)methyl]benzotriazole

• IUPAC Name: 1-[(4-bromophenyl)methyl]benzotriazole
• InChI: InChI=1S/C13H10BrN3/c14-11-7-5-10(6-8-11)9-17-13-4-2-1-3-12(13)15-16-17/h1-8H,9H2
• InChI Key: BABYIHLTGMOEQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CC3=CC=C(C=C3)Br
• Molecular Formula: C13H10BrN3
• Molecular Weight: 288.14 g/mol

Description

1-[(4-Bromophenyl)methyl]benzotriazole is a chemical compound that is related to benzotriazole. Benzotriazole is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms.

Synthesis Analysis

The synthesis of benzotriazole involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. A series of benzothiazole and benzoxazole linked 1,4-disubstituted 1,2,3-triazoles was synthesized through copper (I) catalyzed azide-alkyne cycloaddition reaction.

Molecular Structure Analysis

Benzotriazole features two fused rings. Its five-membered ring can in principle exist as tautomers A and B. Various structural analyses with UV, IR and 1 H-NMR spectra indicate that tautomer A is dominant.

Chemical Reactions Analysis

Benzotriazole is a weak acid with a pK a = 8.2. It is a very weak Brønsted base with pK a < 0. Not only can it act either as an acid or base, it can also bind to other species, utilizing the lone pair electrons.

Physical And Chemical Properties Analysis

Benzotriazole is a white-to-light tan solid. It has a variety of uses, for instance, as a corrosion inhibitor for copper. It is known to behave as an excellent leaving group, an electron-donating or an electron-withdrawing group, an anion precursor, and a radical precursor.

Mechanism of Action

Benzotriazole derivatives have been found to be biologically active. A molecule, 3-(1H-benzo[d][1,2,3]triazol-1-yl)-1-(4-methoxyphenyl)-1-oxopropan-2-benzoate (BmOB), effectively inhibited the proliferation of hepatocarcinoma BEL-7402 cell.